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Compound of Interest

Compound Name: 3,5-Dimethylpyrazole

Cat. No.: B048361

A Technical Guide to the Physical Properties of 3,5-
Dimethylpyrazole

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This document provides an in-depth overview of the core physical properties of
3,5-Dimethylpyrazole (3,5-DMP), a heterocyclic organic compound widely used as a reagent
in coordination chemistry and as an intermediate in the manufacturing of various organic
materials.[1][2] This guide focuses on its melting point and solubility, presenting quantitative
data, detailing experimental protocols, and illustrating key workflows.

Physical Properties

3,5-Dimethylpyrazole is a white crystalline solid at standard conditions.[1][2][3][4] Its key
physical properties are summarized below.

Melting Point

The melting point of 3,5-Dimethylpyrazole is consistently reported in a narrow range, typically
between 105 °C and 109 °C. This consistency across various sources indicates a well-
characterized and stable crystalline structure.
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Parameter Value (°C) References

Melting Point 107.5 [11[3]

Melting Point 105 - 108 [2][5]

Melting Point 106 - 108 [61[7]

Melting Point 106 - 109 [8]

Melting Point 107 - 108 [9][10]
Solubility

3,5-Dimethylpyrazole is a polar molecule, which is reflected in its solubility profile. It is soluble
in water and dissolves well in a range of polar organic solvents.[1][3]
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Quantitative Qualitative
Solvent . . References
Solubility Solubility
16,460 mg/L (at 25
Water Soluble [1][2][5]
°C, est.)
Methanol 0.1 g/mL Soluble [11[2][5]
Ethanol - High Solubility [9][10]
Ether - Soluble
Benzene - Soluble
Chloroform - Soluble
Highest among tested
1-Butanol Soluble [11][12]

solvents

High among tested
n-Propanol Soluble [11][12]
solvents

Moderate among
Isopropanol Soluble [11][12]
tested solvents

Moderate among
Ethyl Acetate Soluble [11][12]
tested solvents

Moderate among
Acetone Soluble [11][12]
tested solvents

Lower among tested
Toluene Soluble [11][12]
solvents

o Lowest among tested
Acetonitrile Soluble [11][12]
solvents*

*Based on a comparative study from T = (283.15 to 313.15) K. The general order of solubility
was determined as: 1-butanol > n-propanol > (ethanol, isopropanol, methanol, ethyl acetate,
acetone) > toluene > acetonitrile.[11][12]

Experimental Protocols
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The characterization of physical properties such as melting point and solubility relies on
standardized experimental methodologies.

Melting Point Determination
A common and established technique for determining the melting point of solid crystalline
compounds involves the use of a capillary tube.

Methodology: Open Capillary Method

» Sample Preparation: A small amount of finely powdered, dry 3,5-Dimethylpyrazole is
packed into a thin-walled capillary tube, sealed at one end.

o Apparatus: The capillary tube is placed in a melting point apparatus (e.g., a Buchi B-540)
containing a heating block or an oil bath and a thermometer.[13]

e Heating: The sample is heated at a controlled, slow rate.

e Observation: The temperature range is recorded from the point at which the first drop of
liquid appears to the point at which the entire sample has melted into a clear liquid. This
range is reported as the melting point.[6][7][13][14]

Solubility Determination

The solubility of 3,5-Dimethylpyrazole in various organic solvents has been systematically
determined using the isothermal saturation method.[11][12] This gravimetric method measures
the amount of solute dissolved in a solvent at a constant temperature.

Methodology: Isothermal Saturation

o Equilibrium Setup: An excess amount of 3,5-Dimethylpyrazole is added to a known mass of
the chosen solvent in a sealed vessel.

o Thermal Equilibration: The mixture is continuously agitated (e.g., using a magnetic stirrer) in
a thermostatically controlled water bath to maintain a constant temperature until
thermodynamic equilibrium is reached (i.e., the solution is saturated).
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e Phase Separation: The agitation is stopped, and the solution is left undisturbed to allow the
undissolved solid to settle.

o Sample Analysis: A known mass of the clear, saturated supernatant is carefully withdrawn.
The solvent is then evaporated, and the remaining mass of the dissolved 3,5-
Dimethylpyrazole is measured.

» Calculation: The solubility is calculated and typically expressed as a mole fraction or mass
fraction at the given temperature. This process is repeated across a range of temperatures to
determine the temperature dependence of solubility.[11][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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